Cas no 2228385-75-7 (1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol)

• Product Name: 1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol
• CAS No: 2228385-75-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6093550
• PubChem ID: 165609755
• Update Time: 2025-08-04

1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol
• EN300-1761132
• 2228385-75-7

• Inchi： 1S/C10H13NO2/c1-4-9(12)8-5-7(2)11-10(6-8)13-3/h4-6,9,12H,1H2,2-3H3
• InChI Key： ZHAIGCSMIIHFTE-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol

1-(2-Methoxy-6-Methylpyridin-4-Yl)Prop-2-En-1-Ol: A Comprehensive Overview

The compound with CAS No. 2228385-75-7, commonly referred to as 1-(2-methoxy-6-methylpyridin-4-yl)prop-2-en-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with a propenol group, making it a valuable subject for both academic research and industrial applications.

1-(2-Methoxy-6-Methylpyridin-4-Yl)Prop-2-en-1-Ol is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the modification of pyridine derivatives, where the methoxy and methyl substituents are introduced at specific positions to achieve the desired regioselectivity. Recent studies have explored novel synthetic pathways that enhance the efficiency and scalability of this process, making it more accessible for large-scale production.

The structural uniqueness of this compound lies in its ability to act as a versatile building block in organic synthesis. The pyridine ring provides a rigid framework, while the propenol group introduces reactivity and flexibility. This combination allows for the creation of complex molecular architectures, which has been exploited in the development of new pharmaceutical agents. For instance, researchers have utilized 1-(2-methoxy-6-methylpyridin-4-Yl)propenol as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 1-(2-methoxy-6-methylpyridin-4-Yl)propenol. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its structure, which influences its optical and electronic properties. These findings have implications for its potential applications in materials science, particularly in the development of optoelectronic devices.

In terms of biological activity, 1-(2-methoxy-6-methylpyridin-4-Yl)propenol has shown promising results in preliminary pharmacological studies. Research indicates that the compound may possess anti-inflammatory and antioxidant properties, making it a candidate for further investigation in drug discovery programs. Additionally, its ability to interact with specific biological targets has been explored through molecular docking studies, providing valuable insights into its potential therapeutic applications.

The versatility of 1-(2-methoxy-6-methylpyridin-4-Yl)propenol extends to its use in green chemistry initiatives. Recent studies have demonstrated that this compound can be synthesized using environmentally friendly methods, such as catalytic hydrogenation or enzymatic reactions. These approaches not only reduce the environmental footprint but also align with the growing demand for sustainable chemical processes.

In conclusion, 1-(2-methoxy-6-methylpyridin-4-Yl)propenol (CAS No. 2228385757) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make even greater contributions to the field of chemistry and beyond.